Cas no 20611-21-6 (Ethanol,2-(phenylsulfonyl)-)

• Product Name: Ethanol,2-(phenylsulfonyl)-
• CAS No: 20611-21-6
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• MDL: MFCD00134179
• CID: 254774
• PubChem ID: 30202
• Update Time: 2025-06-14

Ethanol,2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)ethanol
• 2-(phenylsulfonyl)ethanol
• 2-Benzenesulfonyl-ethanol
• 2-hydroxyethyl phenyl sulfone
• PhSO2CH2CH2OH
• Phenyl-2-hydroxyethyl sulfone
• 2-Phenylsulfonylethanol
• MFCD00134179
• DTXSID90174623
• Fenyl-beta-hydroxyethylsulfon
• Fenyl-2-hydroxyethylsulfon
• 4-06-00-01494 (Beilstein Handbook Reference)
• Fenyl-.beta.-hydroxyethylsulfon
• Fenyl-beta-hydroxyethylsulfon [Czech]
• 2-(Phenylsulfonyl)-ethanol
• 2-(Phenylsulfonyl)ethanol, 97%
• Fenyl-2-hydroxyethylsulfon [Czech]
• SCHEMBL2454945
• 2-(phenylsulfonyl) ethanol
• A814746
• 20611-21-6
• AKOS005206723
• BRN 1952741
• 2-(phenylsulphonyl)ethanol
• ETHANOL, 2-(PHENYLSULFONYL)-
• J-013464
• DTXCID0097114
• DB-103831

• MDL： MFCD00134179
• Inchi： 1S/C8H10O3S/c9-6-7-12(10,11)8-4-2-1-3-5-8/h1-5,9H,6-7H2
• InChI Key： PQVYYVANSPZIKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCO)(=O)=O

Computed Properties

• Exact Mass: 186.03500
• Monoisotopic Mass: 186.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.557
• Boiling Point: 177 ºC
• Flash Point: 113 ºC
• Refractive Index: 1.555
• PSA: 62.75000
• LogP: 1.53340
• Solubility: Not available

Ethanol,2-(phenylsulfonyl)- Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26;S36/37/39
• RTECS：KM2300000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Ethanol,2-(phenylsulfonyl)-

Comprehensive Overview of Ethanol,2-(phenylsulfonyl)- (CAS No. 20611-21-6): Properties, Applications, and Industry Insights

Ethanol,2-(phenylsulfonyl)- (CAS No. 20611-21-6), also known as 2-(Phenylsulfonyl)ethanol, is a specialized organic compound with a molecular formula of C₈H₁₀O₃S. This compound features a unique combination of a sulfonyl group and an ethanol moiety, making it valuable in synthetic chemistry and industrial applications. Its phenylsulfonyl group enhances reactivity, enabling its use as an intermediate in pharmaceuticals, agrochemicals, and specialty materials. Researchers and manufacturers frequently search for "2-(Phenylsulfonyl)ethanol synthesis" or "CAS 20611-21-6 applications," reflecting its growing relevance in green chemistry and sustainable production methods.

The compound's physicochemical properties, such as its solubility in polar solvents and stability under controlled conditions, make it a versatile candidate for cross-coupling reactions and catalysis. Recent studies highlight its role in developing biodegradable polymers, aligning with the global push toward eco-friendly alternatives. Industry professionals often inquire about "Ethanol,2-(phenylsulfonyl)- safety data" or "replacement for toxic solvents," underscoring its potential as a safer alternative in formulations. Regulatory compliance and handling guidelines are critical topics, though the compound is not classified under restricted categories.

Innovations in organic synthesis have spotlighted CAS 20611-21-6 as a precursor for high-value derivatives. For instance, its incorporation into photoinitiators for UV-curable coatings addresses demand in the electronics and automotive sectors. Searches like "phenylsulfonyl derivatives in coatings" or "ethanol-based sulfones in adhesives" reveal niche applications. The compound's low volatility and compatibility with water-based systems further enhance its appeal in reducing VOC emissions, a priority for environmentally conscious industries.

Analytical techniques such as HPLC and GC-MS are commonly employed to characterize Ethanol,2-(phenylsulfonyl)-, ensuring purity for sensitive applications. Discussions on platforms like ResearchGate often focus on "scaling up 2-(Phenylsulfonyl)ethanol production" or "cost-effective synthesis routes," reflecting industrial scalability challenges. Collaborative research between academia and corporations aims to optimize yields while minimizing waste, leveraging flow chemistry and catalytic recycling methods.

In summary, Ethanol,2-(phenylsulfonyl)- (CAS No. 20611-21-6) bridges fundamental research and industrial innovation. Its adaptability in green chemistry, coupled with rising interest in sustainable intermediates, positions it as a compound of enduring significance. Future trends may explore its utility in energy storage materials or bio-based surfactants, driven by evolving regulatory and environmental standards.